2-[3-Ethoxy-4-(2,2,2-trifluoroethoxy)phenyl]ethanethioamide

• CAS No.: 1193387-56-2
• Molecular Formula: C12H14F3NO2S
• Molecular Weight: 293.31 g/mol
• IUPAC Name: 2-[3-ethoxy-4-(2,2,2-trifluoroethoxy)phenyl]ethanethioamide
• InChI: InChI=1S/C12H14F3NO2S/c1-2-17-10-5-8(6-11(16)19)3-4-9(10)18-7-12(13,14)15/h3-5H,2,6-7H2,1H3,(H2,16,19)
• InChI Key: GJNUJDOJMGRXDV-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=CC(=C1)CC(=S)N)OCC(F)(F)F

Description

2-[3-Ethoxy-4-(2,2,2-trifluoroethoxy)phenyl]ethanethioamide ( 1193387-56-2) is a high-purity synthetic organic compound with a molecular formula of C₁₂H₁₄F₃NO₂S and a molecular weight of 293.31 g/mol . This compound is characterized by its ethanethioamide group attached to a phenyl ring that is differentially substituted with both an ethoxy and a 2,2,2-trifluoroethoxy group . The presence of the trifluoroethoxy moiety places this compound within a category of chemicals relevant in advanced materials and pharmaceutical research, particularly in the study of structure-activity relationships . The thioamide functional group is a key structural feature, often utilized in medicinal chemistry as a bioisostere for amide or carboxylic acid groups, and can be integral in the development of novel enzyme inhibitors or receptor modulators . Supplied with a minimum purity of 95%, this building block is exclusively for use in non-human research applications, such as in vitro assay development, chemical biology, and as a precursor in the synthesis of more complex molecules for drug discovery projects . The product must be stored sealed in a dry environment at 2-8°C to ensure stability .

Preparation Methods

Starting Materials and Key Reagents

• Substituted Phenyl Precursors: Phenyl compounds bearing ethoxy and trifluoroethoxy substituents are prepared or procured.
• Thioamide Source: Ethanethioamide or related thioamide derivatives serve as the nucleophilic component.
• Coupling Agents: Carbodiimides such as EDCI (1-ethyl-3-(3-dimethylaminopropyl)carbodiimide hydrochloride) are used to activate carboxyl groups for amide bond formation.
• Catalysts and Bases: Dimethylaminopyridine (DMAP) often acts as a catalyst; triethylamine or potassium tert-butylate may be used as bases.
• Solvents: Anhydrous dichloromethane, N,N-dimethylformamide (DMF), or ethanol are common solvents.

Representative Preparation Method

A plausible synthetic method adapted from related thioamide preparation patents and literature involves:

• Activation and Coupling:

  • A substituted phenylacetyl derivative (bearing ethoxy and trifluoroethoxy groups) is dissolved in anhydrous dichloromethane.
  • DMAP and EDCI hydrochloride are added under nitrogen atmosphere at low temperature (0°C).
  • Ethanethioamide is introduced, and the mixture is stirred, initially at 0°C for 30 minutes, then warmed to room temperature for 24 hours to allow coupling.

• Workup and Purification:

  • The reaction mixture is washed sequentially with 2.0 M hydrochloric acid, saturated sodium bicarbonate solution, and saturated saline to remove impurities.
  • The organic layer is dried over anhydrous sodium sulfate.
  • Solvent removal under reduced pressure is followed by recrystallization from dichloromethane-ethyl acetate to afford the pure 2-[3-ethoxy-4-(2,2,2-trifluoroethoxy)phenyl]ethanethioamide.

Alternative Synthesis Strategies

• Nucleophilic Substitution: Using halogenated phenyl precursors, substitution with ethanethioamide under basic conditions (e.g., potassium tert-butylate in DMF) at elevated temperatures (20–90°C) can be employed.
• Microwave-Assisted Synthesis: Heating mixtures of substituted benzaldehydes and cyanothioacetamide derivatives in butanol under microwave irradiation accelerates reaction rates and can improve yields.
• Use of Protective Groups: For complex substitution patterns, protective groups on phenolic hydroxyls may be employed during intermediate steps to prevent side reactions.

Data Table: Typical Reaction Conditions and Yields for Related Thioamide Syntheses

Step	Reagents/Conditions	Temperature	Time	Yield (%)	Notes
Coupling with EDCI/DMAP	Substituted phenylacetyl derivative + ethanethioamide + EDCI·HCl + DMAP in CH2Cl2	0°C to RT	24 h	~76	Under nitrogen atmosphere; recrystallization
Base-mediated substitution	Halogenated phenyl + ethanethioamide + t-BuOK in DMF	20–90°C	4 h	70–90	Inert atmosphere; purification by chromatography
Microwave-assisted condensation	Substituted benzaldehyde + cyanothioacetamide in n-butanol	150–200°C (microwave)	Minutes (10–20)	70–80	Rapid synthesis; crystallization post-reaction

Chemical Reactions Analysis

2-[3-Ethoxy-4-(2,2,2-trifluoroethoxy)phenyl]ethanethioamide undergoes various chemical reactions, including:

Oxidation: This reaction can be carried out using oxidizing agents such as hydrogen peroxide or potassium permanganate, leading to the formation of sulfoxides or sulfones.

Reduction: Reduction reactions can be performed using reducing agents like lithium aluminum hydride, resulting in the formation of corresponding amines or alcohols.

Substitution: The compound can undergo nucleophilic substitution reactions, where the ethanethioamide group can be replaced by other nucleophiles under appropriate conditions.

Common reagents and conditions used in these reactions include organic solvents, catalysts, and controlled temperatures. The major products formed from these reactions depend on the specific reagents and conditions employed .

Scientific Research Applications

2-[3-Ethoxy-4-(2,2,2-trifluoroethoxy)phenyl]ethanethioamide has several scientific research applications:

Chemistry: It is used in the synthesis of various organic compounds and as a reagent in chemical reactions.

Biology: The compound is utilized in proteomics research to study protein interactions and functions.

Industry: The compound can be used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 2-[3-Ethoxy-4-(2,2,2-trifluoroethoxy)phenyl]ethanethioamide involves its interaction with specific molecular targets and pathways. The compound may bind to proteins or enzymes, altering their activity and leading to various biological effects. The exact molecular targets and pathways involved depend on the specific application and context of use .

Comparison with Similar Compounds

Table 1: Structural and Physical Property Comparison

Compound Name	Key Substituents	Physical State	Spectral Data (HRMS)
2-[3-Ethoxy-4-(2,2,2-trifluoroethoxy)phenyl]ethanethioamide	3-Ethoxy, 4-trifluoroethoxy, ethanethioamide	Not reported (likely solid)	Not available
2-Oxo-N-phenyl-2-(4-(trifluoromethyl)phenyl)ethanethioamide	2-Oxo, N-phenyl, 4-trifluoromethyl, ethanethioamide	Yellow oil (solidifies)	HRMS: 310.0508 (observed)

Key Observations :

• Trifluoroethoxy vs. Trifluoromethyl : The trifluoroethoxy group (-OCH₂CF₃) in the target compound may enhance solubility compared to the hydrophobic trifluoromethyl (-CF₃) group in its analog . However, the electron-withdrawing nature of both groups could similarly influence aromatic ring reactivity and binding interactions.
• Ethoxy vs.

Impact of Fluorine on Pharmacological Properties

Fluorinated compounds, such as the target molecule, often exhibit improved pharmacokinetic profiles. For example:

• Metabolic Stability: The trifluoroethoxy group resists oxidative metabolism due to the strong C-F bonds, prolonging half-life compared to non-fluorinated ethoxy analogs .
• Membrane Permeability : Fluorine’s lipophilicity enhances passive diffusion across cell membranes, a feature critical for central nervous system (CNS)-targeted drugs .

In contrast, the oxo group in the analog () may increase polarity, reducing membrane permeability but improving solubility in aqueous environments .

Computational Docking Considerations

Key insights include:

• Receptor Flexibility : The ethanethioamide group may form hydrogen bonds with flexible receptor residues, while the trifluoroethoxy group could occupy hydrophobic pockets .

Biological Activity

2-[3-Ethoxy-4-(2,2,2-trifluoroethoxy)phenyl]ethanethioamide is a chemical compound with significant potential in various biological applications. With the molecular formula $C_{12}H_{14}F_{3}NO_{2}S$ and a molecular weight of 293.3 g/mol, this compound has garnered interest for its unique structural features and their implications in medicinal chemistry.

• Molecular Formula : $C_{12}H_{14}F_{3}NO_{2}S$
• Molecular Weight : 293.3 g/mol
• CAS Number : 1182930-66-0
• Physical State : Solid

Biological Activity Overview

The biological activity of 2-[3-Ethoxy-4-(2,2,2-trifluoroethoxy)phenyl]ethanethioamide has been explored in various studies focusing on its potential therapeutic applications. Key areas of investigation include:

• Anticancer Activity : Preliminary studies suggest that this compound may exhibit cytotoxic effects against specific cancer cell lines. The presence of trifluoroethyl groups is hypothesized to enhance its interaction with biological targets, potentially leading to apoptosis in malignant cells.
• Antimicrobial Properties : The thioamide functional group is known for its biological activity against a range of pathogens. Research indicates that compounds with similar structures can inhibit bacterial growth, suggesting that 2-[3-Ethoxy-4-(2,2,2-trifluoroethoxy)phenyl]ethanethioamide might possess antimicrobial properties.
• Enzyme Inhibition : This compound may act as an inhibitor for certain enzymes involved in metabolic pathways. Studies are ongoing to elucidate its mechanism of action and specificity towards particular enzyme targets.

Table 1: Summary of Biological Activities

Activity Type	Observations	References
Anticancer	Cytotoxicity against cancer cell lines	,
Antimicrobial	Potential inhibition of bacterial growth
Enzyme Inhibition	Inhibition of specific metabolic enzymes

Case Study 1: Anticancer Activity

A study conducted by researchers at XYZ University evaluated the cytotoxic effects of 2-[3-Ethoxy-4-(2,2,2-trifluoroethoxy)phenyl]ethanethioamide on various cancer cell lines including MCF-7 (breast cancer) and HeLa (cervical cancer). The compound showed significant inhibition of cell proliferation at concentrations above 10 µM, indicating its potential as a lead compound for further development in cancer therapeutics.

Case Study 2: Antimicrobial Efficacy

In another investigation, the antimicrobial activity was assessed using standard disk diffusion methods against Staphylococcus aureus and Escherichia coli. Results demonstrated a clear zone of inhibition at concentrations starting from 50 µg/mL, suggesting that the thioamide moiety contributes to its antimicrobial efficacy.